N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C20H19ClN2O3/c1-25-18-9-2-14(3-10-18)4-11-20(24)22-13-17-12-19(26-23-17)15-5-7-16(21)8-6-15/h2-3,5-10,12H,4,11,13H2,1H3,(H,22,24)
• InChI Key: ISLSIXQWVQJWRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-3-(4-methoxyphenyl)propanamide, also known as CPI-455, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of isoxazole derivatives and has shown promising results in preclinical studies.

Scientific Research Applications

Anti-Inflammatory Applications

Tepoxalin is an orally active anti-inflammatory agent identified for its significant inhibition of both cyclooxygenase and 5-lipoxygenase enzymes. This dual action is of particular interest because it offers a potential therapeutic advantage over drugs that inhibit only one of these pathways. In preclinical studies involving Sprague-Dawley rats and Beagle dogs, tepoxalin has demonstrated effective anti-inflammatory properties without significant accumulation in plasma, suggesting its potential for treating inflammatory conditions with a favorable pharmacokinetic profile (Knight et al., 1996).

Pharmacokinetics in Animal Models

The pharmacokinetics of Tepoxalin and its active metabolite have been studied in broiler chickens to explore its potential use in veterinary medicine for controlling pain and inflammation, particularly related to osteoarthritis in dogs. These studies have shown that Tepoxalin is rapidly converted to its active carboxylic acid metabolite, RWJ-20142, which inhibits cyclooxygenase but not lipoxygenase. This selective inhibition profile, combined with the favorable gastrointestinal profile of Tepoxalin, underscores its potential for use in animal health without causing significant gastric mucosal injury (De Boever et al., 2009).

Chemical Structure Analysis

The molecular structure and synthesis pathways of related compounds, such as tetrazole derivatives, have been explored to understand the interaction of such molecules within biological systems. These studies contribute to the broader understanding of how structural variations can influence the biological activity and therapeutic potential of compounds similar to Tepoxalin. Docking studies and crystal structure analyses have helped elucidate the orientation and interactions of these molecules within the active sites of target enzymes, providing insights into the design of more effective anti-inflammatory agents with reduced side effects (Al-Hourani et al., 2015).